Cas no 94021-60-0 (2,5-Methano-2H-indeno[1,2-b]oxirene,octahydrodimethyl- (9CI))
94021-60-0 structure
Product Name:2,5-Methano-2H-indeno[1,2-b]oxirene,octahydrodimethyl- (9CI)
CAS No:94021-60-0
MF:C12H18O
MW:178.270723819733
CID:808737
PubChem ID:44150885
Update Time:2025-04-19
2,5-Methano-2H-indeno[1,2-b]oxirene,octahydrodimethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Methano-2H-indeno[1,2-b]oxirene,octahydrodimethyl- (9CI)
- octahydrodimethyl-2,5-methano-2H-indeno[1,2-b]oxirene
- 2,5-Methano-2H-indeno(1,2-b)oxirene, octahydrodimethyl-
- Octahydrodimethyl-2,5-methano-2H-indeno(1,2-b)oxirene
- 94021-60-0
- DTXSID40869173
- EINECS 301-455-0
-
- Inchi: 1S/C12H18O/c1-11-6-9-7-3-4-8(5-7)10(9)12(11,2)13-11/h7-10H,3-6H2,1-2H3
- InChI Key: PALRMMBVTSAXSM-UHFFFAOYSA-N
- SMILES: O1C2(C)CC3C4CCC(C4)C3C12C
Computed Properties
- Exact Mass: 178.135765193g/mol
- Monoisotopic Mass: 178.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 12.5Ų
2,5-Methano-2H-indeno[1,2-b]oxirene,octahydrodimethyl- (9CI) Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
94021-60-0 (2,5-Methano-2H-indeno[1,2-b]oxirene,octahydrodimethyl- (9CI)) Related Products
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